Cas no 2138200-95-8 (2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138200-95-8
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5934438
• PubChem ID: 165479440
• Update Time: 2025-08-03

2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine
• EN300-1114372
• 2138200-95-8
• 2-[2-(3-methylpyridin-4-yl)ethyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C10H13N5/c1-8-6-12-4-2-9(8)3-5-15-13-7-10(11)14-15/h2,4,6-7H,3,5H2,1H3,(H2,11,14)
• InChI Key： CBIWFSZSXWWRAR-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CN=CC=2C)N=CC(N)=N1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine

Introduction to 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2138200-95-8) in Modern Chemical Biology

The compound 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine, identified by its CAS number 2138200-95-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a triazole ring fused with a pyridine moiety, coupled with an ethylamine side chain, endows the molecule with distinct chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. Triazoles are known for their stability, bioavailability, and ability to interact with biological targets in a manner that enhances drug efficacy. The incorporation of a 3-methylpyridin-4-yl group into the molecular framework further modulates the pharmacokinetic profile of the compound, potentially improving its solubility and metabolic stability. This structural design aligns well with current trends in drug development, where optimizing molecular properties is crucial for achieving desired therapeutic outcomes.

In the context of contemporary pharmaceutical research, 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine has been explored for its potential role in addressing various biological pathways. The compound's ability to modulate enzyme activity and receptor binding has been a focal point of interest. For instance, preliminary in vitro studies suggest that this molecule may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic disorders. Such findings are particularly relevant given the increasing prevalence of chronic diseases worldwide and the need for novel therapeutic agents.

The pyridine ring in 2H-1,2,3-triazol-4-amine serves as a key pharmacophore, facilitating interactions with biological targets through hydrogen bonding and hydrophobic effects. This feature is particularly advantageous in drug design, as it allows for precise tuning of binding affinity and selectivity. Additionally, the ethylamine side chain contributes to the compound's overall flexibility, enabling it to adopt multiple conformations that may enhance its interaction with biological macromolecules. These structural attributes make 2-2-(3-methylpyridin-4-yl)ethyl-2H-1,2,3-triazol-4-amine a versatile scaffold for developing new chemical entities.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular docking simulations and virtual screening techniques have been employed to identify possible binding sites on target proteins. These computational approaches complement experimental efforts by providing rapid and cost-effective means of evaluating molecular interactions. Preliminary results from such simulations indicate that CAS No. 2138200-95-8 may interact with proteins involved in signal transduction pathways, offering insights into its potential therapeutic mechanisms.

The synthesis of 2H-[1,2,3-triazol]-4-amino] derivatives has been optimized to enhance yield and purity. Modern synthetic methodologies have enabled the efficient construction of complex molecular architectures while minimizing unwanted byproducts. This has been achieved through careful selection of reaction conditions and catalysts, as well as the use of advanced purification techniques such as high-performance liquid chromatography (HPLC). The scalability of these synthetic routes is crucial for translating laboratory discoveries into clinical applications.

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The regulatory landscape also plays a significant role in determining the trajectory of this research. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that safety standards are met before clinical trials proceed. Regulatory submissions require comprehensive data on chemical synthesis, pharmacokinetics, toxicology, and clinical efficacy. Navigating these requirements is essential for bringing new drugs to market efficiently.

In conclusion,[product name] (CAS No.: 2138200–95–8) represents a compelling example of how structural innovation can drive advancements in chemical biology and pharmaceutical science. Its unique combination of pharmacophoric elements makes it a versatile tool for exploring new therapeutic avenues. As research continues to uncover its potential applications, [product name] is poised to make significant contributions to medicine in the coming years.